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Compound of Interest

Compound Name: PNU-105368

cat. No.: B1678917

PNU-105368: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on the chemical
compound PNU-105368. While a comprehensive profile, including detailed experimental
protocols and signaling pathways, is not readily available in the public domain, this document
consolidates the existing data on its chemical structure and properties.

Chemical Structure and Properties

PNU-105368 is a small molecule with the chemical formula C14H18FN303.[1] Its structure is
characterized by a fluoro-substituted aromatic ring linked to a morpholine moiety and a
piperazinone derivative. The key identifying information for this compound is summarized in the

table below.
Property Value Reference
Molecular Formula C14H18FN303 [1]
Molecular Weight 295.31 g/mol [1]
CAS Number 168828-90-8 [1]
SMILES String NC[C@H]1CN(C(=0)O1)clcce ]

(N2CCOCC2)c(F)cl
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Note: The SMILES string provides a line notation for the chemical structure, which can be used
in various cheminformatics software to generate a 2D or 3D model of the molecule.

Experimental Data

Currently, there is a notable absence of publicly accessible, peer-reviewed scientific literature
detailing the synthesis, pharmacological activity, mechanism of action, or quantitative
experimental data for PNU-105368. Searches of scientific databases and chemical supplier
information have not yielded specific experimental protocols or results from biological assays.

Signaling Pathways and Mechanism of Action

Due to the lack of published research, the signaling pathways in which PNU-105368 may be
involved and its specific mechanism of action remain uncharacterized. Without experimental
data, it is not possible to create accurate diagrams of its biological interactions.

Experimental Workflows

The logical workflow for characterizing a novel compound like PNU-105368 would typically
involve several key stages. A generalized workflow is presented below.
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Generalized Workflow for Compound Characterization

Synthesis and Purification

Chemical Synthesis

A

Purification (e.g., HPLC)

A

Structural Confirmation (e.g., NMR, MS)

In Vitro Cha‘ acterization

Target Identification Assays

Y

Binding Affinity Studies

Y

Cell-Based Functional Assays

Y

Toxicity Screening

In Vivo E‘\V/aluation

Pharmacokinetic Studies (ADME)

A

Efficacy in Disease Models

A

Toxicology and Safety Studies

Click to download full resolution via product page

Caption: Generalized workflow for the characterization of a novel chemical compound.

Conclusion
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While the fundamental chemical properties of PNU-105368 are known, a comprehensive
understanding of its biological activity and therapeutic potential is hindered by the lack of
available scientific research. Further investigation is required to elucidate its synthesis,
mechanism of action, and to generate the quantitative data necessary for a complete
pharmacological profile. Researchers interested in this compound would need to undertake de
novo experimental studies to explore its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1678917?utm_src=pdf-body
https://www.benchchem.com/product/b1678917?utm_src=pdf-custom-synthesis
https://www.biorbyt.com/pnu-105368-orb1306952.html
https://www.benchchem.com/product/b1678917#pnu-105368-chemical-structure-and-properties
https://www.benchchem.com/product/b1678917#pnu-105368-chemical-structure-and-properties
https://www.benchchem.com/product/b1678917#pnu-105368-chemical-structure-and-properties
https://www.benchchem.com/product/b1678917#pnu-105368-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678917?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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